2-(3-Chloro-4-ethoxyphenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(3-chloro-4-ethoxyphenyl)-4-[(4-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C22H20ClN3OS/c1-3-27-21-9-8-17(12-18(21)23)19-13-20-22(24-10-11-26(20)25-19)28-14-16-6-4-15(2)5-7-16/h4-13H,3,14H2,1-2H3
• InChI Key: BYEWBIPWCHEZJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=C(C=C4)C)Cl
• Molecular Formula: C22H20ClN3OS
• Molecular Weight: 409.9 g/mol

Description

2-(3-Chloro-4-ethoxyphenyl)-4-[(4-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Synthesis and Characterization

Research has extensively explored the synthesis and characterization of pyrazole and pyrazolopyrazine derivatives. For instance, Hassan, Hafez, and Osman (2014) synthesized new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, establishing their structures through elemental analysis and spectral data. These compounds were evaluated for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the application of these compounds in medicinal chemistry and oncology research (Hassan et al., 2014).

Anticancer Activity

Another significant area of application is in the exploration of anticancer properties. Abdellatif et al. (2014) investigated the synthesis and anticancer activity of some new pyrazolo[3,4-d]pyrimidin-4-one derivatives, revealing that almost all tested compounds exhibited antitumor activity against the MCF-7 human breast adenocarcinoma cell line. This study highlights the potential of these derivatives in developing new anticancer therapies (Abdellatif et al., 2014).

Antimicrobial and Anti-inflammatory Properties

Further, the synthesis of novel compounds with potential antimicrobial and anti-inflammatory activities has been a focus. Kendre, Landge, and Bhusare (2015) prepared new series of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, evaluating their anti-bacterial, antifungal, and anti-inflammatory activities. Such studies contribute to the search for new therapeutic agents in treating infections and inflammation (Kendre et al., 2015).